1-ethyl-3-(5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)pyridin-2(1H)-one

• IUPAC Name: 1-ethyl-3-[5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]pyridin-2-one
• InChI: InChI=1S/C19H20N4O3S/c1-4-23-11-5-6-15(18(23)25)17-20-21-19(22(17)2)27-12-16(24)13-7-9-14(26-3)10-8-13/h5-11H,4,12H2,1-3H3
• InChI Key: YRWFWPARJARPMV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

1-ethyl-3-(5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds with structural similarities, such as those involving pyrido[1,2,4]triazolo and thiazolo[1,2,4]triazolo moieties, have been synthesized and evaluated for their antimicrobial properties. For instance, novel series of polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, starting from related precursors, demonstrated antimicrobial activity. Such compounds were screened against various microorganisms, highlighting their potential in developing new antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Synthesis of Heterocyclic Compounds

The research into compounds with ethyl, triazolyl, and pyridinone groups often focuses on synthesizing novel heterocyclic compounds with potential biological activities. For example, derivatives of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate have been synthesized, showcasing methodologies for creating diverse heterocyclic structures that could be used in further pharmacological studies (Mohamed, 2021).

Anticancer Activity

Derivatives containing methoxyphenyl and triazole moieties have been explored for their potential anticancer activities. A novel sulfur heterocyclic thiophene derivative containing 1,2,3-triazole and pyridine moieties exhibited significant in vitro cytotoxicity against various human cancer cell lines, suggesting that similar compounds could be investigated for their anticancer properties (Murugavel et al., 2019).

Molecular Docking and In Vitro Screening

Compounds with a basis in pyridine and triazole structures have been synthesized and subjected to molecular docking screenings, indicating moderate to good binding energies with target proteins. This suggests their potential as scaffolds for drug discovery, particularly in antimicrobial and antioxidant applications (Flefel et al., 2018).

Electrochemical Applications

Some derivatives, particularly those involving thiophene and pyrrole units, have been synthesized for their electrochromic properties. These materials show promising applications in electrochromic devices (ECDs), demonstrating high contrast and coloration efficiency, which could be relevant for display technology and other electronic applications (Su et al., 2017).